Cas no 2256713-31-0 (4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole)

• Product Name: 4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole
• CAS No: 2256713-31-0
• MF: C₃H₃Br₂N₃
• MW: 243.902503252029
• CID: 6819376
• PubChem ID: 172402434
• Update Time: 2025-03-02

4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2256713-31-0
• AT45002
• 4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole
• CS-22054

• Inchi： 1S/C3H3Br2N3/c1-8-3(5)2(4)6-7-8/h1H3/i1D3
• InChI Key： RQVSHMOPECIDSU-FIBGUPNXSA-N
• SMILES： BrC1=C(N=NN1C([2H])([2H])[2H])Br

Computed Properties

• Exact Mass: 243.88615Da
• Monoisotopic Mass: 241.88820Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų